Cas no 21585-16-0 (5-(2-hydroxyethyl)-6-methyl-2-sulfanylpyrimidin-4-ol)

• Product Name: 5-(2-hydroxyethyl)-6-methyl-2-sulfanylpyrimidin-4-ol
• CAS No: 21585-16-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD01316114
• CID: 263151
• PubChem ID: 1511006
• Update Time: 2025-05-21

5-(2-hydroxyethyl)-6-methyl-2-sulfanylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-5-(2-hydroxyethyl)-6-methyl-2-thioxo-
• 5-(2-HYDROXYETHYL)-2-MERCAPTO-6-METHYLPYRIMIDIN-4-OL
• 5-(2-Hydroxyethyl)-6-methyl-2-sulfanyl-4(3H)-pyrimidinone
• 5-(2-hydroxyethyl)-6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 2-thio-5-(2-hydroxyethyl)-6-methyluracil
• 5-(2-Hydroxy-aethyl)-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
• 5-(2-hydroxyethyl)-6-methyl-2-sulfanyl-4(3H)-p
• 5-(2-hydroxy-ethyl)-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1Q2F2S
• CTK4E7203
• NSC149870
• SureCN7292311
• 5-(2-hydroxyethyl)-6-methyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
• 2,3-Dihydro-5-(2-hydroxyethyl)-6-methyl-2-thioxo-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 2,3-dihydro-5-(2-hydroxyethyl)-6-methyl-2-thioxo-
• 5-(2-hydroxyethyl)-2-mercapto-6-methyl-4(3H)-pyrimidinone
• HMS1622E11
• VU0511203-1
• 21585-16-0
• 2,3-Dihydro-5-(2-hydroxyethyl)-6-methyl-2-thioxo-4(1H)-pyrimidinone
• AKOS001775414
• 4-hydroxy-2mercapto-6-methyl-5-pyrimidineethanol
• 5-(2-HYDROXY-ETHYL)-2-MERCAPTO-6-METHYL-PYRIMIDIN-4-OL
• SCHEMBL5102556
• SB55581
• ADOJVBUVXRZBHE-UHFFFAOYSA-N
• F3165-0580
• AKOS001160621
• 4-hydroxy-2-mercapto-6-methyl-5-pyrimidineethanol
• CS-0234862
• E79703
• SQH72F8YA3
• FT-0754864
• 5-(2-hydroxyethyl)-6-methyl-2-sulfanylidene-1H-pyrimidin-4-one
• 1N-732
• EINECS 244-460-2
• NS00026911
• NSC 149870
• 5-hydroxyethyl-6-methyl-2-thiouracil
• 5-(2-Hydroxyethyl)-2-mercapto-6-methylpyrimidin-4(3h)-one
• DTXSID80175947
• NSC-149870
• AKOS002939307
• EN300-14861
• 5-(2-hydroxyethyl)-6-methyl-2-sulfanylpyrimidin-4-ol
• MFCD01316114
• J-516118
• 5-(2-HYDROXYETHYL)-6-METHYL-2-SULFANYLIDENE-1,2,3,4-TETRAHYDROPYRIMIDIN-4-ONE
• STK272250
• BBL004333
• 5-(2-HYDROXYETHYL)-6-METHYL-2-SULFANYLIDENE-1,3-DIHYDROPYRIMIDIN-4-ONE
• DA-16871

• MDL： MFCD01316114
• Inchi： 1S/C7H10N2O2S/c1-4-5(2-3-10)6(11)9-7(12)8-4/h10H,2-3H2,1H3,(H2,8,9,11,12)
• InChI Key： ADOJVBUVXRZBHE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C)N1)CCO)=O

Computed Properties

• Exact Mass: 186.0464
• Monoisotopic Mass: 186.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 424°Cat760mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.631
• PSA: 61.36
• LogP: 0.27570

Additional information on 5-(2-hydroxyethyl)-6-methyl-2-sulfanylpyrimidin-4-ol

5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol: A Comprehensive Overview

5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol, also known by its CAS number 21585-16-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrimidine ring system with substituents at positions 2, 4, 5, and 6, making it a unique member of this chemical family.

The pyrimidine ring in 5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol is a six-membered aromatic ring consisting of two nitrogen atoms at positions 1 and 3. The substituents attached to this ring include a hydroxyl group at position 4, a sulfanyl (thioether) group at position 2, a hydroxyethyl group at position 5, and a methyl group at position 6. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of 5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol as a promising candidate in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential lead compound for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological significance, 5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol has also been explored for its applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. A study conducted by researchers at the University of California revealed that this compound can be incorporated into organic semiconductors to enhance their performance, paving the way for its use in next-generation electronic devices.

The synthesis of 5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by the introduction of the substituents. One common approach involves the use of nucleophilic aromatic substitution reactions, where the substituents are introduced sequentially to achieve the desired structure. This method not only ensures high yields but also allows for precise control over the substitution pattern.

The physical properties of CAS No: 21585-16-0 include a melting point of approximately 180°C and a boiling point around 380°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which is advantageous for its use in various chemical reactions and biological assays.

In terms of safety considerations, 5-(2-Hydroxyethyl)-6-Methyl-2-Sulfanylpyrimidin-4-Ol is generally considered non-toxic under normal handling conditions. However, like all chemicals, it should be handled with care to avoid prolonged exposure or ingestion.

The growing interest in CAS No: 21585-16-0 can be attributed to its versatile structure and potential applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic research and industrial applications.